![molecular formula C8H10N2O2S2 B6177552 2,4-bis(methylsulfanyl)-6H,7H-[1,4]dioxino[2,3-d]pyrimidine CAS No. 2648946-05-6](/img/no-structure.png)
2,4-bis(methylsulfanyl)-6H,7H-[1,4]dioxino[2,3-d]pyrimidine
Overview
Description
2,4-bis(methylsulfanyl)-6H,7H-[1,4]dioxino[2,3-d]pyrimidine (abbreviated as 2,4-bisMS-6H,7H-[1,4]dioxino[2,3-d]pyrimidine) is an organic compound that belongs to the class of pyrimidine derivatives. It is a heterocyclic compound and has been studied extensively for its various applications in scientific research. This compound has been found to possess a variety of biochemical and physiological effects, making it a useful tool for laboratory experiments.
Scientific Research Applications
2,4-bisMS-6H,7H-[1,4]dioxino[2,3-d]pyrimidine has been widely used in scientific research due to its various biochemical and physiological effects. This compound has been studied for its potential use in drug discovery and development, as well as its applications in the fields of cancer research, neurobiology, and biochemistry. Additionally, this compound has been used in the study of enzyme inhibitors, as well as in the synthesis of other organic compounds.
Mechanism of Action
The exact mechanism of action of 2,4-bisMS-6H,7H-[1,4]dioxino[2,3-d]pyrimidine is not yet fully understood. However, it is believed that this compound binds to the active site of enzymes, thereby inhibiting their activity. Additionally, this compound may also interact with other proteins and nucleic acids, leading to changes in their structure and function.
Biochemical and Physiological Effects
2,4-bisMS-6H,7H-[1,4]dioxino[2,3-d]pyrimidine has been found to possess a variety of biochemical and physiological effects. This compound has been found to inhibit the activity of enzymes, leading to changes in their structure and function. Additionally, this compound has been found to possess anti-inflammatory, antioxidant, and anti-cancer activities. Furthermore, this compound has been found to exhibit anti-viral and anti-bacterial activities, as well as to possess neuroprotective and cardioprotective effects.
Advantages and Limitations for Lab Experiments
2,4-bisMS-6H,7H-[1,4]dioxino[2,3-d]pyrimidine has a number of advantages and limitations when used in laboratory experiments. One of the main advantages of this compound is its high purity and solubility, which makes it an ideal tool for laboratory experiments. Additionally, this compound is relatively inexpensive and easy to synthesize. However, this compound is not very stable and has a short shelf life, which can be a limitation for some experiments.
Future Directions
There are a number of potential future directions for 2,4-bisMS-6H,7H-[1,4]dioxino[2,3-d]pyrimidine. One potential direction is to further study its potential applications in drug discovery and development. Additionally, further research into this compound’s anti-inflammatory, antioxidant, and anti-cancer activities could lead to the development of new treatments for various diseases. Furthermore, further research into this compound’s neuroprotective and cardioprotective effects could lead to the development of new therapies for neurological and cardiovascular diseases. Finally, further research into this compound’s anti-viral and anti-bacterial activities could lead to the development of new treatments for infectious diseases.
Synthesis Methods
2,4-bisMS-6H,7H-[1,4]dioxino[2,3-d]pyrimidine can be synthesized through a number of different methods. The most common method involves the condensation of 2,4-dichloro-6H,7H-[1,4]dioxino[2,3-d]pyrimidine with methylsulfanylmethane in the presence of an acid catalyst. This method yields the desired compound in high yields with excellent purity. Other methods of synthesis include the reaction of 2,4-dichloro-6H,7H-[1,4]dioxino[2,3-d]pyrimidine with methylsulfanylmethane in the presence of a base catalyst, and the reaction of 2,4-dichloro-6H,7H-[1,4]dioxino[2,3-d]pyrimidine with dimethylsulfide in the presence of an acid catalyst.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2,4-bis(methylsulfanyl)-6H,7H-[1,4]dioxino[2,3-d]pyrimidine involves the reaction of 2,4-dichloro-6H,7H-[1,4]dioxino[2,3-d]pyrimidine with sodium methyl mercaptide followed by oxidation with hydrogen peroxide.", "Starting Materials": [ "2,4-dichloro-6H,7H-[1,4]dioxino[2,3-d]pyrimidine", "Sodium methyl mercaptide", "Hydrogen peroxide" ], "Reaction": [ "Step 1: Dissolve 2,4-dichloro-6H,7H-[1,4]dioxino[2,3-d]pyrimidine in dry tetrahydrofuran.", "Step 2: Add sodium methyl mercaptide to the reaction mixture and stir for 24 hours at room temperature.", "Step 3: Filter the reaction mixture to remove the sodium chloride byproduct.", "Step 4: Concentrate the filtrate under reduced pressure to obtain the crude product.", "Step 5: Dissolve the crude product in a mixture of acetic acid and water.", "Step 6: Add hydrogen peroxide to the reaction mixture and stir for 2 hours at room temperature.", "Step 7: Filter the reaction mixture to remove any insoluble material.", "Step 8: Concentrate the filtrate under reduced pressure to obtain the pure product." ] } | |
CAS RN |
2648946-05-6 |
Product Name |
2,4-bis(methylsulfanyl)-6H,7H-[1,4]dioxino[2,3-d]pyrimidine |
Molecular Formula |
C8H10N2O2S2 |
Molecular Weight |
230.3 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
